Ethyl 2-(2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate

• IUPAC Name: ethyl 2-[[2-[1,3-dimethyl-7-(4-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetyl]amino]acetate
• InChI: InChI=1S/C20H20N6O7S/c1-4-33-14(28)9-21-13(27)10-34-18-15-17(24(2)20(30)25(3)19(15)29)22-16(23-18)11-5-7-12(8-6-11)26(31)32/h5-8H,4,9-10H2,1-3H3,(H,21,27)
• InChI Key: PJVCIJKNFQUIHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H20N6O7S
• Molecular Weight: 488.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, a thioacetamido group, and a tetrahydropyrimido[4,5-d]pyrimidin-4-yl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several functional groups and a large number of atoms. Unfortunately, without specific information or an existing study on this compound, it’s difficult to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of several functional groups in the molecule, it could potentially undergo a variety of reactions, including condensation reactions, redox reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 2-(2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate is part of a class of compounds that involves regioselective cyclocondensation and further chemical reactions to produce derivatives with potential therapeutic applications. This synthesis process and characterization of related compounds have been explored in depth (Sayed et al., 2021).

Anticancer Activity

• Compounds structurally related to Ethyl 2-(2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate have been evaluated for their anticancer activities. Studies show that similar compounds exhibit significant potential in inhibiting the growth of cancer cells, including human lung and hepatocellular carcinoma cell lines (Gomha, Muhammad, & Edrees, 2017).

Antioxidant Properties

• The antioxidant properties of related heterocyclic compounds have been investigated, highlighting the potential therapeutic benefits in oxidative stress-related conditions (Sayed et al., 2021).

Potential Applications in Antitumor and Anti-5-Lipoxygenase Agents

• Research has been conducted on the synthesis of novel derivatives with pyrimidine structures similar to Ethyl 2-(2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamido)acetate, demonstrating their potential as antitumor and anti-5-lipoxygenase agents (Rahmouni et al., 2016).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise in medicinal chemistry, for example, future research could focus on optimizing its synthesis, studying its mechanism of action, and testing its efficacy in biological systems.